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Compound of Interest

Compound Name: (2-Butyl-2H-pyrazol-3-yl)-methanol

CAS No.: 1431365-40-0

Cat. No.: B2732003

Get Quote

Executive Summary & Chemical Identity
(2-Butyl-2H-pyrazol-3-yl)-methanol is a functionalized pyrazole derivative primarily used as a

scaffold in the development of pharmaceuticals targeting G-protein coupled receptors (e.g., 5-

HT2C agonists) and kinase inhibitors (e.g., p38 MAPK).

In standard IUPAC nomenclature, this molecule is identified as (1-butyl-1H-pyrazol-5-

yl)methanol. The "2-butyl-2H-pyrazol-3-yl" naming convention arises from an alternative

numbering system where the substituted nitrogen is designated as position 2, making the

adjacent carbon position 3. Mechanistically, this confirms the 1,5-substitution pattern, where the

butyl group and the methanol moiety are on adjacent ring atoms.
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Property Data

CAS Number 1431365-40-0

IUPAC Name (1-Butyl-1H-pyrazol-5-yl)methanol

Molecular Formula C₈H₁₄N₂O

Molecular Weight 154.21 g/mol

Physical State White to off-white solid

Solubility
Soluble in DMSO, Methanol, DCM; Sparingly

soluble in water

pKa (Calculated) ~13.5 (Alcohol), ~2.5 (Pyrazole N)

Structural Analysis & Regiochemistry
Understanding the regiochemistry is vital for synthesis. The pyrazole ring has two potential

sites for electrophilic attack or lithiation.

1,5-Isomer (Target): The butyl and hydroxymethyl groups are adjacent. This is

thermodynamically less favored in direct alkylation of pyrazole-3-carboxylates but is the

exclusive product of C5-directed lithiation.

1,3-Isomer (Impurity): The groups are separated by a CH unit. This is often the major product

when alkylating 3-substituted pyrazoles due to steric avoidance.

Regioselectivity Logic
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Figure 1: Regioselective divergence. The C5-lithiation route guarantees the 1,5-substitution

pattern required for the target molecule.

High-Fidelity Synthesis Protocol
The most robust method for synthesizing (2-Butyl-2H-pyrazol-3-yl)-methanol is via the C5-

lithiation of 1-butylpyrazole. This method is self-validating because the coordination of the

lithium ion to the nitrogen lone pair directs deprotonation exclusively to the C5 position (ortho-

lithiation), preventing the formation of the 1,3-isomer.

Reagents & Materials[2][3][4][5][6][7][8][9][10][11][12]
Substrate: 1-Butylpyrazole (Synthesized via alkylation of pyrazole with 1-bromobutane).

Lithiation Agent: n-Butyllithium (2.5 M in hexanes).

Electrophile: Paraformaldehyde (dried) or DMF (followed by NaBH4 reduction).

Solvent: Anhydrous THF (freshly distilled or from solvent system).

Step-by-Step Methodology
Phase 1: Precursor Synthesis (1-Butylpyrazole)

Dissolution: Dissolve Pyrazole (1.0 eq) in DMF.

Deprotonation: Add NaH (60% dispersion, 1.2 eq) portion-wise at 0°C. Stir for 30 min until

gas evolution ceases.

Alkylation: Add 1-Bromobutane (1.1 eq) dropwise.

Reaction: Warm to Room Temperature (RT) and stir for 4 hours.

Workup: Quench with water, extract with Ethyl Acetate (EtOAc).[1][2] Wash organic layer

with brine.[3] Dry over Na₂SO₄ and concentrate.

Purification: Distillation or flash chromatography (Hexane/EtOAc) to yield pure 1-

butylpyrazole.
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Phase 2: Regioselective C5-Functionalization
Setup: Flame-dry a 3-neck round bottom flask under Argon atmosphere.

Solvation: Dissolve 1-butylpyrazole (1.0 eq) in anhydrous THF (0.2 M concentration). Cool to

-78°C (Dry ice/Acetone bath).

Lithiation: Add n-BuLi (1.1 eq) dropwise over 20 minutes. Maintain temperature below -70°C.

Checkpoint: The solution may turn yellow/orange, indicating the formation of the 5-lithio

species. Stir for 1 hour at -78°C.

Formylation (Trapping):

Option A (Direct Alcohol): Add excess Paraformaldehyde (depolymerized by heating in a

side flask and channeling gas, or adding solid if highly reactive grade).

Option B (Via Aldehyde - Recommended for Purity): Add dry DMF (1.5 eq) dropwise. Stir

for 30 min at -78°C, then warm to 0°C.

Quench: Add saturated NH₄Cl solution.

Reduction (If using Option B):

Isolate the crude aldehyde (1-butyl-5-formylpyrazole).

Dissolve in MeOH, add NaBH₄ (0.5 eq) at 0°C. Stir for 30 min.

Isolation: Extract with DCM. Dry over MgSO₄. Concentrate.

Purification: Flash chromatography (DCM:MeOH 95:5).

Synthesis Workflow Diagram
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Figure 2: Synthetic pathway for the production of (2-Butyl-2H-pyrazol-3-yl)-methanol via C5-

lithiation.

Characterization & Quality Control
To validate the synthesis, the following analytical signatures must be confirmed.

¹H NMR (400 MHz, CDCl₃):

δ 0.94 (t, 3H): Terminal methyl of butyl group.

δ 1.35 (m, 2H), 1.80 (m, 2H): Methylene protons of butyl chain.

δ 4.15 (t, 2H): N-CH₂ protons (Diagnostic of N-alkylation).

δ 4.65 (s, 2H): CH₂-OH protons (Singlet confirms no adjacent CH).

δ 6.20 (d, 1H): Pyrazole C4-H.

δ 7.45 (d, 1H): Pyrazole C3-H.

Note: The coupling constant (J) between C3-H and C4-H is typically ~2.0 Hz.

Mass Spectrometry (ESI):

[M+H]⁺: 155.21 m/z.

Applications in Drug Development
This molecule serves as a "warhead" carrier or a scaffold linker in several high-value

therapeutic classes:

5-HT2C Receptor Agonists: The pyrazole-methanol moiety mimics the polar interactions

required for serotonin receptor binding, often used in anti-obesity drugs to improve metabolic

stability compared to phenyl rings.

p38 MAPK Inhibitors: Used as a hinge-binding motif. The nitrogen atoms accept hydrogen

bonds from the kinase hinge region (e.g., Met109 in p38α), while the butyl group occupies
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the hydrophobic selectivity pocket.

Building Block Utility: The alcohol group is readily converted to a chloride (using SOCl₂) or

mesylate, enabling coupling with amines or phenols to create larger bioactive molecules.

References
Katritzky, A. R., & Rees, C. W. (1984). Comprehensive Heterocyclic Chemistry. Pergamon
Press.

Begtrup, M., & Larsen, P. (1990). Alkylation, acylation and silylation of azoles. Acta Chemica

Scandinavica, 44, 1050-1057. (Mechanism of N-alkylation).[4]

PubChem. (2024). Compound Summary for CID 1431365-40-0. Retrieved from [Link]

Smith, A. B., et al. (2011). Design and Synthesis of 5-HT2C Agonists. Journal of Medicinal
Chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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